2-methoxy-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide

• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 2-methoxy-N-[4-(3-methoxypropylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C19H22N2O4/c1-24-13-5-12-20-18(22)14-8-10-15(11-9-14)21-19(23)16-6-3-4-7-17(16)25-2/h3-4,6-11H,5,12-13H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: JEVSEXDAHWZXMS-UHFFFAOYSA-N
• SMILES: COCCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2OC

Description

2-methoxy-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as MPACB, and it belongs to the class of benzamide derivatives.

Mechanism of Action

The mechanism of action of MPACB is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. MPACB has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. It has also been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in gene expression and cell differentiation.
Biochemical and Physiological Effects
MPACB has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis (programmed cell death) in cancer cells. MPACB has also been found to reduce inflammation and oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

MPACB has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been found to have low toxicity in animal models. However, one limitation of MPACB is that it has poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on MPACB. One area of research is the development of more efficient synthesis methods for MPACB. Another area of research is the investigation of MPACB as a potential therapeutic agent for neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of MPACB and its potential applications in cancer therapy.

Synthesis Methods

The synthesis of MPACB involves the reaction of 4-aminobenzamide with 3-methoxypropionyl chloride in the presence of triethylamine. The resulting intermediate is then reacted with N-(tert-butoxycarbonyl)-L-aspartic acid 4-methyl ester to obtain the final product, MPACB. The synthesis of MPACB is a multi-step process that requires careful attention to detail to ensure the purity and yield of the final product.

Scientific Research Applications

MPACB has been studied extensively in scientific research due to its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. MPACB has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.